Cas no 896363-48-7 (2-({6-4-(1H-imidazol-1-yl)phenylpyridazin-3-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide)

• Product Name: 2-({6-4-(1H-imidazol-1-yl)phenylpyridazin-3-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• CAS No: 896363-48-7
• MF: C₁₉H₁₆N₆OS₂
• MW: 408.499939918518
• CID: 6338808
• PubChem ID: 22581423
• Update Time: 2025-06-12

2-({6-4-(1H-imidazol-1-yl)phenylpyridazin-3-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({6-4-(1H-imidazol-1-yl)phenylpyridazin-3-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• AKOS002051833
• F2564-0062
• 2-((6-(4-(1H-imidazol-1-yl)phenyl)pyridazin-3-yl)thio)-N-(4-methylthiazol-2-yl)acetamide
• 2-[6-(4-imidazol-1-ylphenyl)pyridazin-3-yl]sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• 896363-48-7
• CCG-193495
• 2-({6-[4-(1H-imidazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C19H16N6OS2/c1-13-10-28-19(21-13)22-17(26)11-27-18-7-6-16(23-24-18)14-2-4-15(5-3-14)25-9-8-20-12-25/h2-10,12H,11H2,1H3,(H,21,22,26)
• InChI Key： KRWMCWBOOBWIDU-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC(C)=CS1)=O)C1=CC=C(C2C=CC(=CC=2)N2C=NC=C2)N=N1

Computed Properties

• Exact Mass: 408.08270150g/mol
• Monoisotopic Mass: 408.08270150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 139Ų

Additional information on 2-({6-4-(1H-imidazol-1-yl)phenylpyridazin-3-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide

Introduction to 2-({6-4-(1H-imidazol-1-yl)phenylpyridazin-3-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide (CAS No. 896363-48-7)

2-({6-4-(1H-imidazol-1-yl)phenylpyridazin-3-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 896363-48-7, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a combination of heterocyclic rings and functional groups, makes it a subject of intense study for its potential therapeutic applications.

The molecular framework of 2-(6-(4-(1H-imidazol-1-yl)phenylpyridazin-3-yl)sulfanyl)-N-(4-methylthiazol-2-yl)acetamide is meticulously designed to interact with biological targets in a highly specific manner. The presence of multiple heterocyclic moieties, including imidazole, pyridazine, and thiazole rings, contributes to its unique chemical properties and biological relevance. These heterocycles are well-known for their ability to modulate various biological pathways, making this compound a versatile candidate for drug discovery.

In recent years, there has been a growing interest in the development of novel therapeutic agents that can target complex diseases with high specificity and efficacy. The compound 896363-48-7 has emerged as a promising candidate in this context due to its unique structural features and demonstrated biological activity. Researchers have been exploring its potential in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

The pharmacological profile of 2-(6-(4-(1H-imidazol-1-yloxy)phenylpyridazin-3-yloxy)sulfanyl)-N-(4-methylthiazolamido)acetamide has been extensively studied in preclinical models. Initial findings suggest that this compound exhibits potent inhibitory effects on key enzymes involved in disease progression. For instance, studies have shown that it can modulate the activity of enzymes such as kinases and phosphodiesterases, which are crucial in regulating cellular signaling pathways.

One of the most compelling aspects of this compound is its ability to selectively target specific pathways without causing significant side effects. This selectivity is attributed to the precise arrangement of functional groups within its molecular structure. The sulfanyl group and the acetamide moiety play critical roles in mediating interactions with biological targets, thereby enhancing the compound's pharmacological activity.

The synthesis of CAS No. 896363 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex molecular framework efficiently. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in forming the desired carbon-carbon bonds between the heterocyclic moieties.

In addition to its pharmacological potential, this compound has also shown promise in terms of drug delivery systems. Researchers are exploring various formulations to enhance its bioavailability and targeted delivery to affected tissues. Nanotechnology-based drug delivery systems have been particularly promising in this regard, allowing for precise control over drug release and distribution.

The regulatory landscape for novel pharmaceutical compounds is stringent but well-defined, ensuring that only safe and effective agents reach the market. The development process for 896363 has adhered to these regulations, with rigorous testing conducted in both preclinical and clinical settings. These studies have provided valuable insights into its safety profile and potential therapeutic benefits.

The impact of this compound on future drug development cannot be overstated. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for complex diseases.

In conclusion, 2-{(6-{4-(1H-imidazolil-l-yloxy)phenyl}pyridazin-l-yloxy)sulfanyl}-N-{(4-methylthiazol-l-amido)acetamide (CAS No. 896363487) represents a significant advancement in pharmaceutical research. Its intricate molecular structure, coupled with its promising biological activity, positions it as a key candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.